Cas no 606106-60-9 (Piperidine, 1-[[(1,4,5,6,7,8-hexahydro-7-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl]-3-methyl-(9ci))

• Product Name: Piperidine, 1-[[(1,4,5,6,7,8-hexahydro-7-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl]-3-methyl-(9ci)
• CAS No: 606106-60-9
• MF: C₁₉H₂₅N₃O₂S₂
• MW: 391.550701856613
• CID: 2183493
• PubChem ID: 3217063
• Update Time: 2025-04-21

Piperidine, 1-[[(1,4,5,6,7,8-hexahydro-7-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl]-3-methyl-(9ci) Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[[(1,4,5,6,7,8-hexahydro-7-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl]-3-methyl-(9ci)
• DB-288796
• 606106-60-9
• AKOS000766040
• PIPERIDINE, 1-[[(1,4,5,6,7,8-HEXAHYDRO-7-METHYL-4-OXO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-2-YL)THIO]ACETYL]-3-METHYL-

• Inchi： 1S/C19H25N3O2S2/c1-11-5-6-13-14(8-11)26-18-16(13)17(24)20-19(21-18)25-10-15(23)22-7-3-4-12(2)9-22/h11-12H,3-10H2,1-2H3,(H,20,21,24)
• InChI Key： XGKRAMCAWZOADI-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(=N2)SCC(N2CCCC(C)C2)=O)=O)C2=C1CC(C)CC2

Computed Properties

• Exact Mass: 391.139
• Monoisotopic Mass: 391.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 115Ų